2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide

• IUPAC Name: 2-ethoxy-N-[2-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C15H20N2O4/c1-2-20-11-14(18)16-13-6-4-3-5-12(13)15(19)17-7-9-21-10-8-17/h3-6H,2,7-11H2,1H3,(H,16,18)
• InChI Key: TXCWVKJLHAEIES-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=CC=C1C(=O)N2CCOCC2
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide, also known as EMA-401, is a small molecule drug that has been developed for the treatment of neuropathic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to reduce pain in preclinical models of neuropathic pain.

Mechanism of Action

2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide is a selective antagonist of the AT2R, which is expressed on sensory neurons. The AT2R is involved in the regulation of pain and inflammation, and its activation has been shown to reduce pain sensitivity. 2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide blocks the activation of the AT2R, leading to a reduction in pain sensitivity.
Biochemical and Physiological Effects:
2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to reduce pain hypersensitivity in preclinical models of neuropathic pain without affecting normal pain responses. It has also been shown to reduce inflammation and oxidative stress in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has several advantages for lab experiments, including its selective action on the AT2R and its ability to reduce pain hypersensitivity without affecting normal pain responses. However, its efficacy in humans has not yet been fully established, and further clinical studies are needed to determine its safety and effectiveness.

Future Directions

There are several potential future directions for the development of 2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide. These include further preclinical studies to investigate its mechanism of action and potential uses in other pain conditions, as well as clinical studies to determine its safety and effectiveness in humans. Additionally, the development of new drugs that target the AT2R could lead to the development of more effective treatments for neuropathic pain.

Scientific Research Applications

2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has been extensively studied in preclinical models of neuropathic pain and has shown promising results. It has been shown to reduce pain in animal models of diabetic neuropathy, chemotherapy-induced neuropathy, and spinal cord injury. 2-ethoxy-N-[2-(4-morpholinylcarbonyl)phenyl]acetamide has also been shown to reduce pain hypersensitivity without affecting normal pain responses.